NIK-250

• CAS RN: 1000817-20-8
• Molecular Formula: C26H25N3O4S2
• Molecular Weight: 507.623
• IUPAC Name: bis(pyridin-4-ylmethyl) 2,6-dimethyl-4-(3-methyl-1,4-dithiin-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C26H25N3O4S2/c1-16-21(25(30)32-14-19-4-8-27-9-5-19)23(24-18(3)34-12-13-35-24)22(17(2)29-16)26(31)33-15-20-6-10-28-11-7-20/h4-13,23,29H,14-15H2,1-3H3
• InChI Key: YEUZKJRCPRSLNP-UHFFFAOYSA-N
• SMILES: O=C(C1=C(C)NC(C)=C(C(OCC2=CC=NC=C2)=O)C1C3=C(C)SC=CS3)OCC4=CC=NC=C4
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: NIK-250; NIK 250; NIK250.

Description

NIK-250 is a P-glycoprotein inhibitor. NIK250 might be useful in reversing MDR, which often develops during chemotherapy of advanced or hormone-resistant prostatic cancer. NIK250 could also reverse multidrug resistance in human glioma cells. The glioma cell lines were the two MRP-expressing cell lines, T98G and IN500, an MDR1-expressing cell line, CCF-STTG1, and the MRP1 MDR1-non-expressing cell line, IN157.

Scientific Research Applications

1. Advancements in National Research Computer Network (NIKS)

The National Research Computer Network (NIKS) serves as a backbone for enhancing a unified digital space of scientific knowledge. It's not just a network but a service platform that increases accessibility, ensures information security, and protects network resources and services. Specialized scientific services and collective use services, developed on the basis of NIKS infrastructure, leverage technologies like federated authentication and authorization, indicating a stride towards an integrated digital scientific ecosystem (Abramov, 2020), (Abramov, 2021).

2. Innovation in Data Reduction Software - Nika

Nika is a significant software innovation in the realm of scientific data analysis. It's primarily used for correction, calibration, and reduction of two-dimensional area-detector data into one-dimensional data. While its typical application is in small-angle X-ray scattering (SAXS), its versatility extends to wide-angle diffraction data and even small-angle neutron scattering data. Nika's open-source nature allows users to scrutinize, verify, and modify it to meet their specific needs (Ilavsky, 2012).

3. Application in Chemical Physics - Non-Isothermal Chemical Kinetics (NIK)

Non-Isothermal Chemical Kinetics (NIK) marks a pivotal advancement in chemical physics. Formulated in 1972, NIK methods have been instrumental in studying the kinetics of fast reactions in condensed energetic materials, crucial in rocket and aviation engineering. This field explores high-temperature decomposition of materials and the kinetics of high-temperature reactions under various conditions, reflecting its significance in modern engineering and scientific research (Shteinberg et al., 2011).

4. Enhancement of Scientific Knowledge through NIKS

NIKS plays a crucial role in enhancing the common digital space of scientific knowledge. It focuses on the service platform architecture of the National Research Computer Network of Russia, indicating a commitment to developing a robust infrastructure to bolster scientific research and education. This commitment extends to fostering international cooperation and technological modernization, emphasizing the global interconnectivity of scientific research (Abramov, 2022).

5. Role in Astrophysics - Sunyaev-Zel'dovich Observations with NIKA

In astrophysics, the NIKA instrument has made significant contributions by measuring pressure distribution in galaxy clusters using the Sunyaev-Zel'dovich (SZ) effect. The observations with NIKA provide insights into cluster pressure distributions and the impact of point sources like radio and submm sources on the reconstructed signal, highlighting its pivotal role in understanding the dynamics of galaxy clusters and the broader universe (Adam et al., 2015).

6. Contributions to Plant Defence Signalling

The NSP-interacting kinase, NIK, is identified for its role in plant defence against geminivirus. It's a part of the leucine-rich repeats-containing receptor-like serine/threonine kinase subfamily and has been associated with transducing defence signals against virus infection. The study of NIK sheds light on its role in plant innate defence and its potential involvement in plant development (Santos et al., 2010).